Cas no 50789-25-8 (Benzo[b]thiophene-2,3-dione, 4-methyl-)

• Product Name: Benzo[b]thiophene-2,3-dione, 4-methyl-
• CAS No: 50789-25-8
• MF: C₉H₆O₂S
• MW: 178.207741260529
• CID: 1569151
• Update Time: 2024-08-24

Benzo[b]thiophene-2,3-dione, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2,3-dione, 4-methyl-

• Inchi： 1S/C9H6O2S/c1-5-3-2-4-6-7(5)8(10)9(11)12-6/h2-4H,1H3
• InChI Key： TXQYYCQQVXGRIT-UHFFFAOYSA-N
• SMILES： C12=CC=CC(C)=C1C(=O)C(=O)S2

Computed Properties

• Exact Mass: 178.00888

Experimental Properties

• Density: 1.400±0.06 g/cm3(Predicted)
• Melting Point: 120-121 °C(Solv: water (7732-18-5); acetic acid (64-19-7))
• Boiling Point: 272.9±19.0 °C(Predicted)
• PSA: 34.14